Cas no 1251702-73-4 (1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one)

• Product Name: 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one
• CAS No: 1251702-73-4
• MF: C₂₄H₂₆N₄O₂
• MW: 402.488845348358
• CID: 5397264
• Update Time: 2025-07-09

1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[[3-[(Hexahydro-1H-azepin-1-yl)carbonyl]-7-methyl-1,8-naphthyridin-4-yl]amino]phenyl]ethanone
• 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one

• Inchi： 1S/C24H26N4O2/c1-16-10-11-20-22(27-19-9-7-8-18(14-19)17(2)29)21(15-25-23(20)26-16)24(30)28-12-5-3-4-6-13-28/h7-11,14-15H,3-6,12-13H2,1-2H3,(H,25,26,27)
• InChI Key： RVCGBXLMHFVURF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(NC2C3C(N=CC=2C(N2CCCCCC2)=O)=NC(C)=CC=3)=C1)C

Experimental Properties

• Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.2±50.0 °C(Predicted)
• pka: 5.56±0.30(Predicted)

Additional information on 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one

Comprehensive Overview of 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one (CAS No. 1251702-73-4)

The compound 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one, identified by its CAS No. 1251702-73-4, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azepane-1-carbonyl moiety and the 1,8-naphthyridine core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 1,8-naphthyridine scaffold, present in this compound, is known for its ability to interact with ATP-binding sites of kinases, making it a valuable template for drug design. The incorporation of the azepane-1-carbonyl group further enhances its binding affinity and selectivity, which are critical factors in reducing off-target effects. This aligns with the current trend in pharmaceutical research, where precision medicine and personalized therapies are at the forefront.

Another aspect that makes 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one noteworthy is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, involving key intermediates such as 7-methyl-1,8-naphthyridin-4-amine and 3-aminophenyl ethanone. These intermediates are commercially available, which facilitates the scalability of the synthesis process. This is particularly relevant in the context of industrial-scale production, where cost-effectiveness and reproducibility are paramount.

The pharmacological profile of this compound is also a subject of ongoing research. Preliminary studies suggest that it exhibits moderate to high bioavailability, a desirable trait for oral drug candidates. Additionally, its lipophilicity and molecular weight fall within the optimal range for central nervous system (CNS) penetration, opening up possibilities for its use in neurological disorders. This is especially pertinent given the growing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, which remain unmet medical needs.

From a structural perspective, the 1,8-naphthyridine core is a heterocyclic system that has been extensively studied for its diverse biological activities. When combined with the azepane-1-carbonyl group, the resulting compound demonstrates enhanced stability and metabolic resistance. This is crucial for prolonging the half-life of the drug in vivo, thereby reducing the frequency of dosing. Such properties are highly sought after in the development of next-generation therapeutics, where patient compliance and convenience are key considerations.

In the realm of computational chemistry, 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one has been the subject of molecular docking studies. These studies aim to predict its binding modes with various kinase targets, providing insights into its mechanism of action. The integration of artificial intelligence (AI) and machine learning (ML) in drug discovery has further accelerated the identification of potential applications for this compound. This aligns with the broader industry trend of leveraging advanced technologies to streamline the drug development process.

Environmental and safety considerations are also paramount when evaluating new chemical entities. While 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one is not classified as a hazardous material, its ecotoxicological profile is still under investigation. This is in line with the increasing emphasis on green chemistry and sustainable practices in the pharmaceutical industry. Researchers are exploring ways to minimize waste and energy consumption during its synthesis, reflecting a commitment to environmental stewardship.

In conclusion, 1-(3-{[3-(azepane-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)ethan-1-one (CAS No. 1251702-73-4) represents a compelling example of modern drug design. Its unique structural features, combined with its promising pharmacological properties, make it a valuable asset in the quest for innovative therapies. As research continues to unfold, this compound is poised to make significant contributions to the fields of oncology, neurology, and beyond.